3-bromo-4-butoxy-5-methoxybenzamide

• IUPAC Name: 3-bromo-4-butoxy-5-methoxybenzamide
• InChI: InChI=1S/C12H16BrNO3/c1-3-4-5-17-11-9(13)6-8(12(14)15)7-10(11)16-2/h6-7H,3-5H2,1-2H3,(H2,14,15)
• InChI Key: GMPUIBIROIYMJM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1Br)C(=O)N)OC
• Molecular Formula: C12H16BrNO3
• Molecular Weight: 302.16 g/mol

Description

3-Bromo-4-butoxy-5-methoxybenzamide is a substituted benzamide derivative characterized by a bromine atom at the 3-position, a butoxy group at the 4-position, and a methoxy group at the 5-position of the benzene ring. The benzamide core (C₆H₅CONH₂) provides a versatile scaffold for chemical modifications, enabling applications in medicinal chemistry, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-4-butoxy-5-methoxybenzamide typically involves the bromination of 4-butoxy-5-methoxybenzamide. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the benzene ring. Common reagents used in this process include bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as dichloromethane or acetonitrile. The reaction is usually conducted at room temperature or slightly elevated temperatures to achieve optimal yields .

Industrial Production Methods

Industrial production of 3-bromo-4-butoxy-5-methoxybenzamide may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Large-scale production may utilize continuous flow reactors and automated systems to ensure consistent quality and high throughput .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-butoxy-5-methoxybenzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted benzamides, while coupling reactions can produce biaryl compounds .

Scientific Research Applications

3-Bromo-4-butoxy-5-methoxybenzamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: It can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-bromo-4-butoxy-5-methoxybenzamide involves its interaction with specific molecular targets. The bromine atom and other functional groups on the benzene ring play a crucial role in its reactivity and binding affinity. The compound can inhibit certain enzymes or interact with proteins, affecting various biochemical pathways. Detailed studies on its mechanism of action are essential for understanding its potential therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Alkoxy-Substituted Benzamides

Compound Name	Substituents (Position)	Molecular Formula	Key Features
3-Bromo-4-butoxy-5-methoxybenzamide	Br (3), OBut (4), OMe (5)	C₁₂H₁₆BrNO₃	Long butoxy chain enhances lipophilicity; potential for slow metabolism.
3-Bromo-4-ethoxy-5-methoxybenzamide	Br (3), OEt (4), OMe (5)	C₁₀H₁₂BrNO₃	Shorter ethoxy chain reduces steric hindrance; may improve solubility.
3-Bromo-4-methoxy-N-[...]benzamide	Br (3), OMe (4), benzoxazolyl (5)	C₂₂H₁₇BrN₂O₃	Benzoxazole moiety introduces rigidity; potential kinase inhibition .
5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide	Br (5), F (2), OMe (2')	C₁₄H₁₁BrFNO₂	Fluorine atom enhances electronegativity; possible bioactivity modulation .

Key Observations:

• Alkoxy Chain Length: The butoxy group in the target compound increases hydrophobicity compared to ethoxy (C₂ vs.
• Halogen Position: Bromine at the 3-position (vs. 5-position in 5-bromo-2-fluoro-N-(2-methoxyphenyl)benzamide ) may alter steric interactions in receptor binding .
• Functional Group Synergy: The methoxy group at the 5-position in the target compound could stabilize the aromatic ring via electron donation, contrasting with electron-withdrawing fluorine in 5-bromo-2-fluoro-N-(2-methoxyphenyl)benzamide .